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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utilization of carbon black in
the formulation of conductive inks and pastes. This document details the underlying principles
of conductivity, formulation guidelines, experimental protocols for preparation and
characterization, and key performance data.

Introduction to Carbon Black in Conductive
Formulations

Carbon black is a versatile form of amorphous carbon characterized by its high surface area-
to-volume ratio, which makes it an excellent conductive filler for inks and pastes.[1][2] Its
primary function is to create a conductive network within a non-conductive polymer matrix or
binder.[3] The electrical properties of the final ink or paste are highly dependent on the physical
and chemical properties of the carbon black used, such as particle size, structure, and surface
chemistry.[2] Smaller primary particle sizes and higher structure (the degree to which particles
form complex aggregates) generally lead to better conductivity.[2][3]

Conductive inks and pastes formulated with carbon black are integral to a wide array of
applications, including printed electronics, sensors, electrodes for batteries and
supercapacitors, and wearable technology.[3][4][5] They offer a cost-effective alternative to
more expensive conductive materials like silver.[6]
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Principle of Conductivity: The Percolation Threshold

The conductivity of a carbon black-filled ink or paste is governed by the principle of
percolation. At low concentrations, carbon black particles are dispersed individually within the
binder and do not form a continuous electrical path. As the concentration of carbon black
increases, it reaches a critical point known as the "percolation threshold." At this threshold, the
carbon black particles begin to form a continuous, interconnected network throughout the
material, allowing for the flow of electrons and rendering the material conductive.[1] Further
increases in carbon black concentration beyond this threshold will continue to enhance
conductivity, although the rate of increase will diminish.

Formulation of Carbon Black Conductive Inks and
Pastes

The formulation of a conductive ink or paste involves a careful balance of several key
components to achieve the desired electrical and rheological properties for a specific
application and printing method.

Core Components:

o Conductive Filler: Primarily carbon black. Often, it is blended with other carbonaceous
materials like graphite to enhance conductivity and modify rheological properties.[7][8]
Graphite offers good electrical and thermal conductivity, while carbon black, an amorphous
carbon, provides good electrical conductivity with moderate to poor thermal conductivity.[9]

¢ Binder/Resin: A polymer that provides adhesion to the substrate and mechanical stability to
the printed film. The choice of binder depends on the substrate and the desired flexibility of
the final product. Common binders include vinyl polymers, epoxy resins, polyvinylpyrrolidone
(PVP), and chitosan.[7][10][11]

e Solvent: A liquid medium that dissolves the binder and disperses the conductive filler to
create a printable ink or paste. The solvent's volatility is a critical factor influencing the drying
time and printability of the formulation. Examples include acetone, ethanol, and water for
more environmentally friendly options.[6][7][10]
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o Additives/Dispersants: These are often included in small quantities to improve the dispersion
and stability of the carbon black particles, prevent agglomeration, and modify the viscosity
of the ink.

The following diagram illustrates the logical relationship between the components of a
conductive ink formulation and its final properties.

Ink Components

Graphite  |— Carbon Black Binder (e.g., PVP, Epoxy) Additives (e.g., Dispersants) Solvent (e.g., Acetone, Water)

Final Ink %;roperties
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<
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Figure 1. Interrelationship of ink components and properties.

Quantitative Data on Formulations and Performance

The following tables summarize quantitative data from various studies on carbon black-based
conductive inks.

Table 1: Solvent-Based Carbon Black/Graphite Ink Formulations and Performance
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Total . .
Graphite to Optimal
Carbon . ..
. Carbon Binder Solvent Conductivit Reference
Loading (% .
Black Ratio y (Q cm)
by mass)
29.4% 26:1 Vinyl Polymer  Not Specified  0.029 [B171[12]
21.7% 18:1 Vinyl Polymer  Not Specified  >0.029 [BI[71112]
Not specified;
47.0% 3.02:1 Nail Polish Acetone Rct = 0.348 [6][13]
kQ

Table 2: Aqueous Carbon Black Ink Formulation and Performance

Sheet
Carbon Graphite MWNT-f- Resistanc
. Referenc
Black (% (% by OH (% by Binder Solvent e (Qsq™?)
by mass) mass) mass) at 40 pym €
thickness
Waterborn
3.0% 10.2% 4.1% e Acrylic Water 29 [8]
Resin

Experimental Protocols

Protocol for Preparation of a Solvent-Based Conductive

Ink

This protocol is adapted from a formulation using nail polish as a binder.[6]

Materials and Equipment:

e Graphite powder

e Carbon black powder
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Clear nail polish (binder)
Acetone (solvent)

Weighing balance

Mixing vessel (e.g., glass beaker)

Glass stirring rod or magnetic stirrer

Procedure:

Accurately weigh the components according to the desired ratios. For an optimized
formulation, a ratio of approximately 35.3% graphite, 11.7% carbon black, and 53% nail
polish by weight can be used.[6]

In the mixing vessel, combine the weighed graphite and carbon black powders.
Add the nail polish to the powder mixture.

Manually mix the components with a glass stirring rod until a paste-like consistency is
achieved.

Gradually add the acetone while continuously stirring. Continue to mix until the ink is
completely homogenized and has a consistency suitable for the intended printing method
(e.g., screen printing).

Use the ink immediately after preparation to prevent solvent evaporation and drying.

Protocol for Preparation of a Water-Based Conductive
Ink

This protocol is based on a formulation using PVP and chitosan as binders.[10][12]

Materials and Equipment:

Carbon Black Super P (CBSP)
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o Poly(vinylpyrrolidone) (PVP)

e Chitosan

e 2% Acetic acid solution

e Glycerol

o Magnetic stirrer with heating plate
e Weighing balance

» Beakers

Procedure:

e Prepare the Polymer Solution:

o In a beaker, dissolve 1.0 g of PVP and 1.0 g of chitosan in 50 mL of a 2% acetic acid
solution.[10][12]

o Stir the mixture for 2 hours using a magnetic stirrer to ensure complete dissolution.[10][12]

e Formulate the Conductive Ink:

o

In a separate beaker, add 1.0 g of CBSP and 0.6 g of glycerol.[12]

[e]

Add 18.4 g of the prepared polymer solution to the CBSP and glycerol mixture.[12]

(¢]

Stir the mixture for 24 hours with a magnetic stirrer to ensure a homogenous dispersion of
the carbon black.[12]

o

The resulting ink is ready for use.

Protocol for Screen Printing Conductive Ink

This is a general protocol for screen printing carbon-based conductive inks.[9][14][15][16]

Materials and Equipment:
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e Screen with the desired pattern

e Squeegee

e Substrate (e.g., PET film, fabric)

» Conductive ink

e Screen printing machine or a flat surface for manual printing
e Curing oven

Procedure:

o Substrate Preparation: Ensure the substrate is clean, dry, and free of any contaminants. If
printing on fabric, it is recommended to iron the fabric to remove any wrinkles.[9]

e Screen Setup: Secure the screen in the printing machine, ensuring a small off-contact
distance between the screen and the substrate.

» Ink Application: Apply a line of conductive ink at one end of the screen.

e Flooding: Use the squeegee to gently spread the ink across the screen without applying
downward pressure. This fills the mesh with ink.

e Printing: With the squeegee at a consistent angle and applying firm, even pressure, pull the
squeegee across the screen. This transfers the ink through the open areas of the mesh onto
the substrate. For some applications, multiple passes may be necessary to deposit a
sufficient amount of ink.[9]

o Curing: Carefully remove the printed substrate and place it in a curing oven at the
temperature and time specified for the particular ink formulation to evaporate the solvent and
solidify the binder. For the water-based ink described in protocol 4.2, drying at 60°C for 30
minutes for each layer is suggested.[10]

The following diagram illustrates the workflow for developing and testing a conductive ink.
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Figure 2. Workflow for conductive ink development and testing.

Protocol for Characterization of Conductive Inks and
Pastes

Rheological properties are crucial for determining the printability of an ink. A common method
involves using a rheometer with a parallel plate geometry.[8][10]

Procedure:
» Place a sample of the ink onto the bottom plate of the rheometer.
o Lower the upper plate to the desired gap distance.

o Perform an oscillation test at a constant frequency to determine the storage modulus (G')
and loss modulus (G"). This provides information about the viscoelastic properties of the ink.

[8]

e Conduct a shear rate sweep to measure the viscosity of the ink at different shear rates. This
helps to understand how the ink will behave during the printing process.[4]
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The electrical conductivity of the printed and cured ink can be measured using a four-point
probe or a multimeter.[17][18][19]

Procedure (Four-Point Probe):

e Print a uniform line or square of the conductive ink on a non-conductive substrate and cure
it.

e Place the four-point probe head onto the surface of the printed sample.

o Apply a known current through the two outer probes and measure the voltage across the two
inner probes.

o Calculate the sheet resistance (Rs) using the formula: Rs = (1t/In(2)) * (V/I).
o Measure the thickness (t) of the printed film using a profilometer.

o Calculate the bulk resistivity (p) using the formula: p = Rs * t. The conductivity (o) is the
reciprocal of the resistivity (o = 1/p).

Mechanism of Conductive Network Formation

The formation of a conductive network in a polymer matrix is a complex process involving the
aggregation and agglomeration of carbon black particles.[1][20]

The following diagram illustrates the transition from a non-conductive to a conductive state as
the concentration of carbon black increases.
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Figure 3. Mechanism of conductive network formation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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